Cas no 332360-07-3 (4-Methyl-2-oxopentanoic acid)

• Product Name: 4-Methyl-2-oxopentanoic acid
• CAS No: 332360-07-3
• MF: C₆H₁₁NaO₄
• MW: 170.138913393021
• CID: 917749
• PubChem ID: 24851885
• Update Time: 2025-04-19

4-Methyl-2-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-oxopentanoic acid
• 4-methyl-2-oxopentanoic acid, sodium salt,hydrate
• 4-Methyl-2-oxopentanoic acid hydrate sodium salt
• 332360-07-3
• SMR000875334
• Sodium4-methyl-2-oxopentanoatehydrate
• Sodium 4-methyl-2-oxopentanoate xhydrate
• Sodium 4-methyl-2-oxopentanoate hydrate
• 4-METHYL-2-OXOPENTANOIC ACID, SODIUM SALT, HYDRATE
• CHEMBL2361069
• 4-Methyl-2-oxopentanoic acid sodium salt hydrate, >=98%
• CS-0273911
• 4-Methyl-2-oxopentanoic acid sodium salt hydrate
• 313222-86-5
• HMS2233M05
• HMS3372K18
• MLS001335883
• 4-Methyl-2-oxovaleric Acid Sodium Salt Monohydrate
• sodium;4-methyl-2-oxopentanoate;hydrate
• 4-Methyl-2-oxopentanoic acid,sodium salt,hydrate,98+%
• EN300-220923
• MLS001335884

• MDL： MFCD00150776
• Inchi： 1S/C6H10O3.Na.H2O/c1-4(2)3-5(7)6(8)9;;/h4H,3H2,1-2H3,(H,8,9);;1H2/q;+1;/p-1
• InChI Key： FUDIEMDWYRETTC-UHFFFAOYSA-M
• SMILES： [Na+].O=C(C(=O)[O-])CC(C)C.O

Computed Properties

• Exact Mass: 170.05600
• Monoisotopic Mass: 129.055169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 1.6
• Topological Polar Surface Area: 57.2

Experimental Properties

• Color/Form: solid
• Melting Point: 280 °C (dec.) (lit.)
• Boiling Point: 190.5°C at 760 mmHg
• Flash Point: 83.3°C
• PSA: 66.43000
• LogP: -0.71280
• Solubility: Not available

4-Methyl-2-oxopentanoic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25